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An In-depth Technical Guide on the Core Properties of 2-Hydroxy-5-
methylisophthalaldehyde

Introduction
2-Hydroxy-5-methylisophthalaldehyde, with the chemical formula C9H8O3, is an organic

compound that serves as a significant building block in various chemical syntheses.

Structurally, it is a derivative of isophthalaldehyde featuring both a hydroxyl and a methyl

functional group attached to the benzene ring. This substitution pattern imparts specific

chemical reactivity and physical properties that are of interest to researchers and professionals

in materials science and drug development. A thorough understanding of its fundamental

physicochemical properties, namely its melting point and solubility, is paramount for its effective

utilization in these fields. This technical guide provides a detailed overview of these

characteristics and outlines the standardized experimental protocols for their determination.

Physicochemical Properties
The core physicochemical properties of 2-Hydroxy-5-methylisophthalaldehyde are detailed

in the tables below. These properties are essential for predicting the compound's behavior in

various experimental and industrial settings.
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The melting point of a crystalline solid is a critical physical constant that indicates its purity. A

sharp and defined melting range is characteristic of a pure compound.

Property Value

Melting Point 128-130 °C[1]

Melting Point 129.0 to 133.0 °C

Solubility
Solubility is defined as the ability of a solute to dissolve in a solvent, forming a homogeneous

solution. The solubility profile of 2-Hydroxy-5-methylisophthalaldehyde has been

qualitatively described.

Solvent Solubility

Water Insoluble[2]

Organic Solvents Soluble[2]

Note: While comprehensive quantitative solubility data in a wide array of organic solvents are

not extensively available in the public domain, a general experimental protocol for qualitative

solubility assessment is provided in the subsequent section.

Experimental Protocols
The precise and accurate determination of melting point and solubility is a cornerstone of

chemical characterization. The following sections provide detailed methodologies for these

essential experiments.

Determination of Melting Point
The melting point of 2-Hydroxy-5-methylisophthalaldehyde can be reliably determined using

established laboratory techniques. The capillary method, as detailed in the United States

Pharmacopeia (USP) General Chapter <741>, is a widely accepted standard.[3]
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A minuscule, finely powdered sample of the substance is introduced into a capillary tube and

subjected to controlled heating. The temperature range over which the solid transitions to a

liquid is recorded as the melting point.

Apparatus

Melting point apparatus (e.g., Thiele tube with a liquid bath or a digital melting point

instrument)

Capillary tubes (sealed at one end)

Calibrated thermometer

Mortar and pestle

Procedure (Capillary Method)

Sample Preparation: A small quantity of 2-Hydroxy-5-methylisophthalaldehyde is triturated

to a fine powder using a mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and gently tapped to ensure the sample is compacted into

the sealed end, aiming for a sample height of 2-4 mm.

Apparatus Setup: The packed capillary tube is inserted into the heating block of the melting

point apparatus or affixed to the thermometer within a Thiele tube, ensuring the thermometer

bulb is aligned with the sample.

Heating: The apparatus is heated at a consistent and slow rate, typically 1-2 °C per minute,

especially near the expected melting point.[4][5]

Observation and Recording: The temperature at which the first sign of liquid formation is

observed (onset of melting) and the temperature at which the entire sample becomes a clear

liquid (completion of melting) are meticulously recorded. This temperature interval constitutes

the melting range.[4][5]
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A systematic approach to qualitative solubility analysis can be employed to characterize the

solubility of 2-Hydroxy-5-methylisophthalaldehyde across a spectrum of solvents.

Principle

A predetermined quantity of the solute is introduced into a specific volume of the solvent. The

mixture is then agitated, and the degree of dissolution is visually assessed.

Apparatus

Test tubes equipped with stoppers

Vortex mixer or mechanical shaker

Graduated cylinders or calibrated pipettes

Spatula

Procedure

Solvent Dispensing: A precise volume of the chosen solvent (e.g., 1 mL) is dispensed into a

clean, dry test tube.

Solute Addition: A small, accurately weighed amount of 2-Hydroxy-5-
methylisophthalaldehyde (e.g., 10 mg) is added to the test tube.

Agitation: The test tube is securely stoppered and subjected to vigorous agitation using a

vortex mixer or by manual shaking for a defined duration (e.g., 1-2 minutes) to facilitate

dissolution.

Observation: The mixture is allowed to settle, and a careful visual inspection is made for the

presence of any undissolved solid material.

Classification: The solubility is categorized based on the visual observation:

Soluble: Complete dissolution with no visible solid particles.
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Slightly Soluble: A noticeable amount of the solid has dissolved, but some undissolved

particles remain.

Insoluble: The bulk of the solid material remains undissolved.

This procedure should be systematically repeated with a variety of solvents exhibiting a

range of polarities (e.g., water, ethanol, acetone, dichloromethane, hexane) to establish a

comprehensive solubility profile.
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Caption: Workflow for determining the melting point of a solid organic compound.

Logical Flow for Qualitative Solubility Testing
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Caption: Logical workflow for the qualitative determination of solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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